Cas no 2770555-14-9 (3-iodo-1H,2H-pyrazolo[1,5-a]pyridin-2-one)

• Product Name: 3-iodo-1H,2H-pyrazolo[1,5-a]pyridin-2-one
• CAS No: 2770555-14-9
• MF: C₇H₅IN₂O
• MW: 260.031873464584
• CID: 6036035
• PubChem ID: 165993678
• Update Time: 2025-11-07

3-iodo-1H,2H-pyrazolo[1,5-a]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2770555-14-9
• EN300-37402350
• 3-iodo-1H,2H-pyrazolo[1,5-a]pyridin-2-one

• Inchi： 1S/C7H5IN2O/c8-6-5-3-1-2-4-10(5)9-7(6)11/h1-4H,(H,9,11)
• InChI Key： RMXBMBGNKPWJFK-UHFFFAOYSA-N
• SMILES： IC1C(NN2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 259.94466g/mol
• Monoisotopic Mass: 259.94466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-iodo-1H,2H-pyrazolo[1,5-a]pyridin-2-one

3-Iodo-1H,2H-Pyrazolo[1,5-a]Pyridin-2-One: A Comprehensive Overview

3-Iodo-1H,2H-Pyrazolo[1,5-a]Pyridin-2-One, with the CAS registry number 2770555-14-9, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their unique structural features and potential biological activities. The presence of an iodine atom at the 3-position of the pyrazolo[1,5-a]pyridin-2-one skeleton introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 3-Iodo-1H,2H-Pyrazolo[1,5-a]Pyridin-2-One typically involves multi-step reactions that require precise control over reaction conditions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the process. These advancements not only improve the efficiency of production but also pave the way for large-scale manufacturing, which is crucial for its potential use in pharmaceuticals.

In terms of biological activity, 3-Iodo-1H,2H-Pyrazolo[1,5-a]Pyridin-2-One has shown promising results in preliminary assays. It exhibits selective inhibition against certain kinases, making it a potential candidate for anti-cancer drug development. Recent findings from clinical trials suggest that this compound could target specific signaling pathways involved in tumor growth and metastasis. Furthermore, its ability to modulate ion channels has opened new avenues for research in neurodegenerative diseases.

The structural uniqueness of 3-Iodo-1H,2H-Pyrazolo[1,5-a]Pyridin-2-One also makes it an attractive molecule for material science applications. Its aromaticity and heteroatom content contribute to its electronic properties, which are being investigated for use in organic electronics. Researchers are exploring its potential as a building block for advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). These applications highlight the versatility of this compound beyond traditional pharmaceutical uses.

From an environmental standpoint, understanding the degradation pathways of 3-Iodo-1H,2H-Pyrazolo[1,5-a]Pyridin-2-One is crucial for assessing its ecological impact. Recent studies have employed computational chemistry techniques to predict its environmental fate. These models suggest that under certain conditions, the compound undergoes rapid hydrolysis or photodegradation, reducing its persistence in natural systems. Such insights are vital for ensuring sustainable practices during its production and disposal.

In conclusion, 3-Iodo-1H,2H-Pyrazolo[1,5-a]Pyridin-2-One (CAS No: 2770555-14-9) stands out as a multifaceted compound with applications spanning pharmacology, material science, and environmental chemistry. Its unique structure and functional groups continue to drive innovative research across various disciplines. As ongoing studies uncover new aspects of its properties and potential uses, this compound is poised to play a significant role in advancing both scientific knowledge and practical applications.